Cas no 944279-03-2 (1-(4-Aminophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid)

• Product name: 1-(4-Aminophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 944279-03-2
• MF: C₁₀H₁₀N₄O₂
• MW: 218.212
• CID: 1095107
• PubChem ID: 67174901

1-(4-Aminophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid
• 1-(4-aminophenyl)-5-methyl-1,2,4-triazole-3-carboxylic acid
• 1-(4-Aminophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylicacid
• SCHEMBL1825048
• 944279-03-2

• Inchi： InChI=1S/C10H10N4O2/c1-6-12-9(10(15)16)13-14(6)8-4-2-7(11)3-5-8/h2-5H,11H2,1H3,(H,15,16)
• InChI Key： JISKYZNYMPTFRU-UHFFFAOYSA-N
• SMILES： CC1=NC(=NN1C2=CC=C(C=C2)N)C(=O)O

Computed Properties

• Exact Mass: 218.08037557g/mol
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94Ų